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Compound of Interest

Compound Name: 2-Acetamidopyridine

Cat. No.: B421653

An In-depth Technical Guide to 2-Acetamidopyridine

This guide provides a comprehensive technical overview of 2-Acetamidopyridine (also known
as N-(pyridin-2-yl)acetamide), a versatile heterocyclic building block crucial in pharmaceutical
and materials science research. This document is intended for researchers, scientists, and
professionals in drug development, offering detailed information on its properties, synthesis,
and applications.

Core Properties of 2-Acetamidopyridine

2-Acetamidopyridine is a key intermediate in the synthesis of a wide range of biologically
active molecules.[1] Its pyridine ring enhances reactivity and solubility in organic solvents,
making it a valuable precursor in various chemical reactions.[1]

Quantitative Data Summary

The physicochemical properties of 2-Acetamidopyridine are summarized in the table below
for easy reference.
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Property Value Source
CAS Number 5231-96-9 PubChem
Molecular Formula C7HsN20 PubChem
Molecular Weight 136.15 g/mol PubChem|[2]
IUPAC Name N-pyridin-2-ylacetamide PubChem[2]
Melting Point 66-74 °C Chem-Impex
Appearance Off-white to yellow crystalline Chem-Impex
powder

Synthesis of 2-Acetamidopyridine

The primary route for synthesizing 2-Acetamidopyridine is through the acetylation of 2-
aminopyridine. A detailed experimental protocol based on established methodologies is
provided below.

Experimental Protocol: Acetylation of 2-Aminopyridine

This protocol describes the synthesis of 2-Acetamidopyridine from 2-aminopyridine and acetic
anhydride.

Materials:

2-aminopyridine

Acetic anhydride

Ice water

Ethyl acetate

Thin-Layer Chromatography (TLC) plates

Procedure:

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/2-Acetamidopyridine
https://pubchem.ncbi.nlm.nih.gov/compound/2-Acetamidopyridine
https://www.benchchem.com/product/b421653?utm_src=pdf-body
https://www.benchchem.com/product/b421653?utm_src=pdf-body
https://www.benchchem.com/product/b421653?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b421653?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

 In a suitable reaction vessel, dissolve 9.9g of 2-aminopyridine in 21ml of acetic anhydride
solution.

e The reaction is exothermic; control the temperature to between 30-60 °C while stirring.

« Allow the reaction to proceed for 1 hour. Monitor the reaction's completion using Thin-Layer
Chromatography (TLC).

¢ Once the reaction is complete, pour the reaction mixture into ice water.
o Extract the product using ethyl acetate.

* Remove the ethyl acetate from the organic layer by evaporation to yield 2-
Acetamidopyridine.

This method is reported to have a high yield and purity.

Applications in Research and Drug Development

2-Acetamidopyridine is a valuable scaffold in medicinal chemistry due to its wide range of
biological activities. The 2-aminopyridine moiety is a known pharmacophore found in numerous
therapeutic agents.

Pharmaceutical Applications

e Drug Intermediates: It serves as a key intermediate in the synthesis of various
pharmaceuticals, including anti-inflammatory, analgesic, antibacterial, antiviral, and anti-
tumor drugs.[1]

e Enzyme Inhibition: Derivatives of 2-aminopyridine have been developed as potent and
selective inhibitors of human neuronal nitric oxide synthase (NNOS), a therapeutic target for
various neurological disorders.

o Heterocyclic Synthesis: It is widely used in the synthesis of more complex heterocyclic
compounds, which are fundamental to the development of new chemical entities with
specific biological properties.

Materials Science Applications
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e Polymers and Coatings: 2-Acetamidopyridine is utilized in the formulation of polymers and
coatings, contributing to improved durability and chemical resistance.

e Organic Light-Emitting Diodes (OLEDS): Derivatives of aminopyridines are being
investigated for their photophysical properties with potential applications in the development
of OLEDs and other optoelectronic devices.

Logical Workflow: Synthesis of 2-Acetamidopyridine

The following diagram illustrates the synthetic pathway for 2-Acetamidopyridine, starting from
its precursor, 2-aminopyridine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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